Cas no 117887-05-5 (2-methyl-1,3-thiazole-5-carbothioamide)

• Product Name: 2-methyl-1,3-thiazole-5-carbothioamide
• CAS No: 117887-05-5
• MF: C₅H₆N₂S₂
• MW: 158.244537830353
• CID: 131658
• PubChem ID: 82514757
• Update Time: 2025-11-02

2-methyl-1,3-thiazole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarbothioamide,2-methyl-
• 5-Thiazolecarboxamide, 2-methylthio- (6CI)
• 5-Thiazolecarboxamide, 2-methylthio- (6CI)
• 2-methyl-1,3-thiazole-5-carbothioamide
• 117887-05-5
• EN300-1267978

• Inchi： 1S/C5H6N2S2/c1-3-7-2-4(9-3)5(6)8/h2H,1H3,(H2,6,8)
• InChI Key： VBRYVFYJRKZBEI-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(N)=S

Computed Properties

• Exact Mass: 157.99724055g/mol
• Monoisotopic Mass: 157.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-methyl-1,3-thiazole-5-carbothioamide

2-Methyl-1,3-thiazole-5-carbothioamide (CAS No. 117887-05-5): A Versatile Heterocyclic Compound with Emerging Applications

2-Methyl-1,3-thiazole-5-carbothioamide (CAS No. 117887-05-5) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique molecular structure combining a methyl-substituted thiazole core with a carbothioamide functional group, making it a valuable building block for various synthetic applications.

The compound's molecular formula C₅H₆N₂S₂ and molecular weight of 158.24 g/mol position it as an important intermediate in medicinal chemistry. Recent studies highlight its potential as a precursor for developing bioactive molecules, particularly in the design of enzyme inhibitors and antimicrobial agents. The presence of both nitrogen and sulfur atoms in its structure contributes to its diverse reactivity profile and biological activity.

In pharmaceutical applications, 2-methyl-1,3-thiazole-5-carbothioamide serves as a key scaffold for drug discovery. Researchers are particularly interested in its potential to modulate various biological targets, with recent publications exploring its derivatives as potential kinase inhibitors and anti-inflammatory agents. The compound's ability to form hydrogen bonds through its carbothioamide group makes it particularly valuable in molecular recognition processes.

The agrochemical industry has shown growing interest in thiazole carbothioamide derivatives for developing novel crop protection agents. Recent patent filings demonstrate their utility in creating fungicidal compositions with improved efficacy against resistant strains. The compound's structural features allow for modifications that can enhance both activity and environmental safety profiles.

From a synthetic chemistry perspective, 2-methyl-1,3-thiazole-5-carbothioamide offers multiple sites for functionalization. The methyl group at position 2 and the carbothioamide at position 5 provide handles for various chemical transformations. Recent advances in catalyzed cross-coupling reactions have expanded the possibilities for creating diverse molecular libraries from this core structure.

Material science applications are emerging for this compound, particularly in the development of organic electronic materials. The conjugated system of the thiazole ring, combined with the electron-rich sulfur atoms, makes derivatives of 2-methyl-1,3-thiazole-5-carbothioamide promising candidates for organic semiconductors and photovoltaic materials. Research groups are investigating its potential in creating novel materials for energy storage applications.

The global market for thiazole derivatives like 2-methyl-1,3-thiazole-5-carbothioamide is experiencing steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project a compound annual growth rate of 5-7% for similar specialty chemicals, with Asia-Pacific emerging as both a major producer and consumer of these materials.

Quality control and analytical characterization of 2-methyl-1,3-thiazole-5-carbothioamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering material with ≥95% purity. Recent improvements in synthetic routes have enhanced both yield and purity of this valuable intermediate.

Environmental and safety considerations for handling 2-methyl-1,3-thiazole-5-carbothioamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and eye protection is recommended when working with this material in laboratory settings.

Future research directions for 2-methyl-1,3-thiazole-5-carbothioamide include exploration of its metal coordination chemistry, development of greener synthetic routes, and investigation of novel biological activities. The compound's versatility ensures it will remain an important tool for chemists working across multiple disciplines, from medicinal chemistry to materials science.